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Compound of Interest

Compound Name: Abrucomstat

Cat. No.: B1246119

For Immediate Implementation by Laboratory Personnel

The proper handling and disposal of investigational compounds like Abrucomstat are
paramount to ensuring laboratory safety and environmental protection. While a specific Safety
Data Sheet (SDS) for Abrucomstat is not publicly available, this guide provides a
comprehensive framework for its disposal based on established protocols for hazardous
chemical waste and analogous compounds. This information is designed to empower
researchers, scientists, and drug development professionals with the necessary operational
and logistical plans for the safe management of Abrucomstat waste.

It is critical to note that all procedures must be conducted in consultation with your institution's
Environmental Health and Safety (EHS) department to ensure full compliance with federal,
state, and local regulations.

Immediate Safety and Handling Precautions

Before commencing any disposal-related activities, adherence to the following safety measures
IS mandatory:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

¢ Ventilation: Conduct all handling and preparation for disposal of Abrucomstat in a well-
ventilated area. A chemical fume hood is strongly recommended to prevent the inhalation of
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any aerosols or fine particles.

Quantitative Data Summary

The following table summarizes key chemical and storage information for Abrucomstat, also
known as 3-Nitroxypropanol (3-NOP).[1][2]

Property Value Source
Chemical Formula C3H7NO4 [2]
Molecular Weight 121.09 g/mol [1112]
CAS Number 100502-66-7

Appearance Colorless to light yellow liquid

-20°C for up to 3 years, 4°C for
Storage (Pure Form)
up to 2 years

-80°C for up to 6 months,

Storage (In Solvent)
-20°C for up to 1 month

Step-by-Step Disposal Protocol for Abrucomstat

This protocol is based on general guidelines for the disposal of hazardous chemical waste and
should be adapted to meet the specific requirements of your institution.

1. Waste ldentification and Classification:

o Treat all Abrucomstat, including pure compound, solutions, and contaminated materials, as
hazardous chemical waste.

2. Waste Collection and Segregation:

» Solid Waste: Collect all solid waste contaminated with Abrucomstat, such as weighing
papers, pipette tips, gloves, and other consumables, in a dedicated, leak-proof, and clearly
labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing Abrucomstat, including unused solutions
and solvent rinsates, in a separate, compatible, and clearly labeled hazardous waste
container.

Segregation: Store the Abrucomstat waste container away from incompatible materials. As
a general precaution, avoid storage with strong acids, bases, or oxidizing agents.

. Container Labeling:
Affix a hazardous waste label to the container as soon as the first drop of waste is added.
The label must include:

The words "Hazardous Waste".

[¢]

[¢]

The full chemical name: "Abrucomstat” or "3-Nitroxypropanol”. Do not use abbreviations.

[e]

A clear indication of the components and their concentrations if in a solution.

o

Associated hazards (e.g., "Toxic").

The date when waste was first added to the container.

[¢]

. Storage of Hazardous Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is at
or near the point of generation and under the control of laboratory personnel.

Ensure the container remains closed at all times, except when adding waste.
The SAA should be inspected weekly for any signs of leakage.
. Disposal of Empty Containers:

To be considered non-hazardous, an empty container that held Abrucomstat must be triple-
rinsed with a suitable solvent capable of removing the chemical residue.

The rinsate from this cleaning process must be collected and treated as hazardous waste.
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Experimental Workflow for Abrucomstat Disposal

The following diagram illustrates the logical workflow for the proper disposal of Abrucomstat.

Start: Abrucomstat Waste Generation

1. Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

2. Classify as
Hazardous Chemical Waste

3. Segregate Waste Streams

Liquid

Solid Waste Liquid Waste
(Contaminated consumables) (Solutions, Rinsates)

4. Label Hazardous
Waste Container

5. Store in Designated
Satellite Accumulation Area (SAA)

6. Weekly Inspection
of SAA

l

7. Arrange for Pickup by
EHS Department

End: Proper Disposal
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of Abrucomstat waste.

This procedural guide, based on best practices for handling hazardous chemical waste,
provides a robust framework for the safe disposal of Abrucomstat. By adhering to these steps
and maintaining open communication with your institution's EHS department, you contribute to
a safer laboratory environment and ensure regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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